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Once a cornerstone of hepatic diagnostics, the Bromsulphalein (BSP) test has been largely

superseded by modern alternatives. This guide provides an objective comparison of the BSP

test's performance against contemporary methods, supported by available data, to offer

researchers, scientists, and drug development professionals a clear perspective on its historical

significance and current relevance.

Introduction to Hepatic Clearance Tests
The liver's ability to clear substances from the bloodstream is a critical measure of its overall

function. Clearance tests assess this excretory capacity by introducing a substance that is

exclusively metabolized and removed by the liver. The rate of disappearance of this substance

from the plasma provides a quantitative measure of hepatic function. For many years, the BSP

test was the gold standard for this purpose.[1]

The Bromsulphalein (BSP) Test
The BSP test, introduced in 1925, measures the liver's ability to take up, conjugate, and

excrete the synthetic dye Bromsulphalein.[2][3] When injected intravenously, BSP binds to

albumin and is transported to the liver, where hepatocytes extract it, conjugate it with

glutathione, and excrete it into the bile.[3][4] Impairment in any of these steps—due to

hepatocellular damage, reduced hepatic blood flow, or biliary obstruction—results in delayed

clearance of the dye from the bloodstream.[2] The amount of BSP retained in the blood after a

specific time, typically 45 minutes, indicates the level of hepatic dysfunction.[4][5]
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Modern Alternatives: The Rise of Indocyanine Green
(ICG)
The Indocyanine Green (ICG) clearance test has emerged as a more common and safer

alternative to the BSP test.[6] Like BSP, ICG is a water-soluble dye that is almost exclusively

cleared by the liver.[7] However, it offers several advantages, including a lower incidence of

adverse reactions. The ICG test is now widely used for the perioperative assessment of liver

function before major surgeries like resections and transplantations.[7][8]

The primary metric for the ICG test is the percentage of dye retained at 15 minutes (ICG-R15),

which provides a rapid and reliable assessment of the liver's functional reserve.[8]

Physiological Pathway of Dye Clearance
The clearance of both BSP and ICG follows a similar physiological pathway, involving transport

from the blood into hepatocytes and subsequent excretion into the bile. This process is

dependent on adequate hepatic blood flow and healthy hepatocyte function.
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Start: Fasting Patient

Inject 5 mg/kg BSP
Intravenously

Wait Exactly 45 Minutes

Collect Venous Blood Sample

Centrifuge & Separate Serum

Alkalinize Sample &
Measure Absorbance

Calculate % BSP Retention

End: Interpret Result
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Measurement Method

Start: Patient Ready

Inject ICG Dose
Intravenously

Choose Method

Collect Blood Samples
(e.g., at 15 min)

Invasive

Attach Pulse Dye
Densitometry Probe

Non-Invasive

Analyze Plasma ICG Real-time Device Calculation

End: Determine ICG-R15
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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